2-(3-Methylpiperidin-3-yl)acetonitrile
Overview
Description
“2-(3-Methylpiperidin-3-yl)acetonitrile” is a chemical compound with the CAS Number: 2092429-98-4 . It has a molecular weight of 138.21 . Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C8H14N2/c1-8(4-5-9)3-2-6-10-7-8/h10H,2-4,6-7H2,1H3 . This indicates that the compound has a structure with 8 carbon atoms, 14 hydrogen atoms, and 2 nitrogen atoms .Mechanism of Action
The mechanism of action of 2-(3-Methylpiperidin-3-yl)acetonitrile is not well understood. However, it is believed to act as a nucleophile in various chemical reactions. It may also act as a chiral auxiliary in asymmetric synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed to be relatively non-toxic and non-carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-Methylpiperidin-3-yl)acetonitrile in lab experiments include its relatively simple synthesis method, low cost, and potential applications in various fields of scientific research. The limitations include its limited solubility in certain solvents and its potential toxicity.
Future Directions
There are several future directions for the study of 2-(3-Methylpiperidin-3-yl)acetonitrile. These include:
1. Investigation of its potential as a precursor in the synthesis of novel pharmaceuticals.
2. Investigation of its potential as a chiral auxiliary in asymmetric synthesis.
3. Investigation of its potential as a reagent in the synthesis of various organic compounds.
4. Investigation of its potential as a precursor in the synthesis of various materials, including polymers and nanoparticles.
5. Investigation of its potential as a catalyst in various chemical reactions.
6. Investigation of its potential as a probe for studying biological systems.
7. Investigation of its potential as a fluorescent probe for imaging biological systems.
8. Investigation of its potential as a building block in the synthesis of novel anti-cancer and anti-inflammatory agents.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.
Synthesis Methods
The synthesis of 2-(3-Methylpiperidin-3-yl)acetonitrile can be achieved through several methods, including the reaction of 3-methylpiperidine with acetonitrile, followed by the addition of an acid catalyst. Another method involves the reaction of 3-methylpiperidine with acrylonitrile, followed by the addition of an acid catalyst. The synthesis of this compound can also be achieved through the reaction of 3-methylpiperidine with acetyl chloride, followed by the addition of sodium cyanide.
Scientific Research Applications
2-(3-Methylpiperidin-3-yl)acetonitrile has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its potential use as a precursor in the synthesis of various pharmaceuticals. It has also been studied for its potential as a building block in the synthesis of novel anti-cancer and anti-inflammatory agents.
In organic synthesis, this compound has been investigated for its potential use as a reagent in the synthesis of various organic compounds. It has also been studied for its potential as a chiral auxiliary in asymmetric synthesis.
In material science, this compound has been studied for its potential use as a precursor in the synthesis of various materials, including polymers and nanoparticles.
properties
IUPAC Name |
2-(3-methylpiperidin-3-yl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2/c1-8(4-5-9)3-2-6-10-7-8/h10H,2-4,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOLZUPFPNCDDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCNC1)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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